Cas no 94341-01-2 (1H-Imidazole-4-carbodithioic acid, 2-cyanoethyl ester)

• Product name: 1H-Imidazole-4-carbodithioic acid, 2-cyanoethyl ester
• CAS No: 94341-01-2
• MF: C₇H₇N₃S₂
• MW: 197.280577898026
• CID: 4344107

1H-Imidazole-4-carbodithioic acid, 2-cyanoethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carbodithioic acid, 2-cyanoethyl ester
• 1H-Imidazole-5-carbodithioic acid, 2-cyanoethyl ester

• Inchi： 1S/C7H7N3S2/c8-2-1-3-12-7(11)6-4-9-5-10-6/h4-5H,1,3H2,(H,9,10)
• InChI Key： XINOEAOESNKBIH-UHFFFAOYSA-N
• SMILES： C1NC(C(=S)SCCC#N)=CN=1

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• Boiling Point: 498.7±51.0 °C(Predicted)
• pka: 9.20±0.10(Predicted)